![molecular formula C18H25NO5 B5880490 methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate](/img/structure/B5880490.png)
methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate
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Overview
Description
Methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate, also known as CPP, is a chemical compound that has gained significant attention in scientific research. CPP is a cyclic analogue of the amino acid phenylalanine and has been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate is not fully understood. However, it has been proposed that this compound may act by inhibiting the production of prostaglandins and other inflammatory mediators. This compound may also act by modulating the activity of neurotransmitters such as serotonin and dopamine.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. This compound has also been found to reduce fever and increase pain threshold. Additionally, this compound has been found to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
Methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, this compound has been extensively studied, and its biological activities are well characterized. However, this compound also has limitations. It has a relatively short half-life and may require frequent dosing. Additionally, this compound may be toxic at high doses.
Future Directions
For the study of methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate include the development of this compound analogues with improved pharmacokinetic properties and investigation of its potential as an antitumor and antiviral agent.
Synthesis Methods
The synthesis of methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate involves the reaction of 3-cyclopentylpropanoyl chloride with 4,5-dimethoxy-2-nitrobenzoic acid in the presence of triethylamine, followed by reduction of the nitro group to an amino group using zinc and hydrochloric acid. The resulting amino acid is then esterified with methyl alcohol in the presence of sulfuric acid to produce this compound.
Scientific Research Applications
Methyl 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoate has been extensively studied for its various biological activities. It has been found to exhibit analgesic, anti-inflammatory, and antipyretic effects. This compound has also been shown to have potential as an antidepressant and anxiolytic agent. Additionally, this compound has been found to have antitumor and antiviral activities.
properties
IUPAC Name |
methyl 2-(3-cyclopentylpropanoylamino)-4,5-dimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO5/c1-22-15-10-13(18(21)24-3)14(11-16(15)23-2)19-17(20)9-8-12-6-4-5-7-12/h10-12H,4-9H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFZFMINHONWKOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)CCC2CCCC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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